7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one

• Molecular Formula: C11H11BrO3
• Molecular Weight: 271.11 g/mol
• IUPAC Name: 7-bromo-2-ethyl-5-methoxy-1-benzofuran-3-one
• InChI: InChI=1S/C11H11BrO3/c1-3-9-10(13)7-4-6(14-2)5-8(12)11(7)15-9/h4-5,9H,3H2,1-2H3
• InChI Key: TWWBPRKAVGWTOB-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)C2=C(O1)C(=CC(=C2)OC)Br

Description

7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one ( 1566251-18-0) is a high-purity chemical compound supplied for research and development purposes. This benzofuran derivative is provided with a molecular formula of C11H11BrO3 and a molecular weight of 271.11 . This compound belongs to a class of 2,3-dihydro-1-benzofuran derivatives that have demonstrated significant research value in medicinal chemistry. Scientific studies on structurally related compounds have shown that the 2,3-dihydro-1-benzofuran scaffold can function as a key pharmacophore in the development of potent and selective cannabinoid receptor 2 (CB2) agonists . CB2 is an emergent therapeutic target for treating neuropathic pain, a condition often refractory to traditional analgesics . Research indicates that CB2 agonists based on this scaffold can reverse neuropathic pain in animal models without producing the central nervous system side effects associated with CB1 activation . The presence of the bromo and methoxy substituents on the benzofuran core makes this compound a valuable intermediate for further chemical exploration and SAR (Structure-Activity Relationship) studies within this promising therapeutic area. This product is intended for research use only and is not for diagnostic or therapeutic applications. Researchers should handle this material with appropriate precautions in a controlled laboratory environment.

Preparation Methods

Starting Materials and General Synthetic Approach

The synthesis generally starts from appropriately substituted phenol derivatives, which serve as precursors for the benzofuran ring formation. The phenol is typically functionalized at the ortho position with an acyl or alkyl side chain that can undergo cyclization to form the benzofuranone ring.

Stepwise Synthesis Outline

• Substituted Phenol Preparation
  A phenol derivative substituted with a methoxy group at position 5 and a bromine atom at position 7 is prepared or procured. The bromination is usually achieved via electrophilic aromatic substitution using bromine or N-bromosuccinimide (NBS) under controlled conditions to ensure regioselectivity.

• Side Chain Introduction at Position 2
  The ethyl group at position 2 is introduced via alkylation or acylation of the phenol or its derivatives. For example, an ethyl ketone side chain can be attached ortho to the phenol hydroxyl group.

• Cyclization to Benzofuranone
  The key cyclization step involves intramolecular condensation of the ortho-substituted phenol with the side chain to form the 2,3-dihydro-1-benzofuran-3-one core. This can be achieved by acid-catalyzed cyclization or base-promoted cyclization depending on the substituents.

• Methoxylation
  The methoxy group at position 5 is generally introduced early in the synthesis on the phenol ring or via methylation of a hydroxy group using methylating agents such as dimethyl sulfate or methyl iodide under basic conditions.

• Purification and Characterization
  The final compound is purified by chromatographic techniques and characterized by spectroscopic methods (NMR, IR, MS) to confirm structure and purity.

Representative Synthetic Route (Based on Literature and Patent Data)

Step	Reaction Type	Reagents / Conditions	Outcome / Intermediate
1	Bromination	NBS, solvent (e.g., acetonitrile), room temp	7-Bromo-5-methoxyphenol
2	Side chain introduction	Ethyl acyl chloride or ethyl ketone precursor, base or acid catalyst	2-Ethyl-7-bromo-5-methoxyphenol derivative
3	Cyclization	Acid catalyst (e.g., polyphosphoric acid), heat	7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one
4	Purification and analysis	Chromatography, NMR, MS	Pure target compound

Detailed Analysis of Key Steps

Bromination

• Bromination at position 7 is directed by the methoxy group at position 5, which is an ortho/para-directing group.
• Controlled bromination with NBS in mild conditions prevents polybromination.
• The regioselectivity is supported by electronic effects and steric hindrance.

Side Chain Introduction and Cyclization

• Introduction of the ethyl group at position 2 is often via Friedel-Crafts acylation or via a suitable alkylation of the phenol precursor.
• Subsequent cyclization forms the benzofuranone ring, typically via intramolecular nucleophilic attack of the phenolic oxygen on the carbonyl carbon of the side chain.
• Acid catalysts such as polyphosphoric acid or Lewis acids promote cyclization efficiently.

Methoxylation

• The methoxy substituent is generally introduced before bromination to avoid deactivating effects.
• Alternatively, methylation of hydroxy groups post-cyclization can be performed but may require protection strategies.

Comparative Data Table of Preparation Methods

Preparation Aspect	Method 1: Direct Cyclization	Method 2: Stepwise Functionalization	Method 3: One-Pot Synthesis (Patent WO2011099010A1)
Starting Material	5-Methoxyphenol	5-Methoxy-7-bromophenol	4-Substituted phenol derivatives
Bromination Timing	Before cyclization	Before or after side chain addition	Early stage, controlled conditions
Cyclization Catalyst	Polyphosphoric acid	Acid or base catalysts	Acid catalysts, one-pot conditions
Side Chain Introduction	Friedel-Crafts acylation	Alkylation or acylation	Via active acid derivatives
Purification	Chromatography	Chromatography	One-pot synthesis reduces purification steps
Yield	Moderate to high	Moderate	High, scalable industrial process

Industrial and Research Perspectives

• The patent WO2011099010A1 describes efficient processes for benzofuran derivatives synthesis, emphasizing one-pot reactions and minimizing intermediate isolations, which could be adapted for the target compound with appropriate substituent modifications.
• Research articles highlight the importance of regioselective bromination and controlled cyclization to avoid side reactions and improve yield.
• Industrial synthesis favors methods that reduce steps and use inexpensive, accessible reagents while maintaining high purity and yield.

The preparation of 7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one involves a multi-step synthesis starting from methoxy-substituted phenols, selective bromination, introduction of an ethyl side chain, and acid-catalyzed cyclization to form the benzofuranone core. The methoxy group is typically introduced early to direct bromination and stabilize intermediates. Modern synthetic strategies favor one-pot cyclization and functionalization to enhance efficiency and scalability. The processes are supported by patent literature and research findings that emphasize regioselectivity, reaction condition optimization, and intermediate stability.

Chemical Reactions Analysis

7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield alcohols or alkanes.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents include sodium methoxide or potassium tert-butoxide.

Coupling Reactions: The compound can participate in coupling reactions such as the Suzuki-Miyaura coupling or the Heck reaction to form more complex molecules.

Scientific Research Applications

7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design. Benzofuran derivatives have shown promise in the treatment of various diseases, including cancer, inflammation, and infectious diseases.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules. Its reactivity makes it a valuable building block in the construction of heterocyclic compounds.

Material Science: The compound is explored for its potential use in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Mechanism of Action

The mechanism of action of 7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one depends on its specific application. In medicinal chemistry, the compound may interact with various molecular targets, such as enzymes or receptors, to exert its biological effects. The exact pathways and targets involved can vary based on the specific derivative and its intended use. Further research is needed to elucidate the detailed mechanism of action for this compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

A comparative analysis of structurally analogous dihydrobenzofuran-3-one derivatives is presented below, focusing on substituent effects, bioactivity, and molecular properties.

Table 1: Structural and Bioactive Comparison of Dihydrobenzofuran-3-one Derivatives

Compound Name	Substituents (Positions)	Molecular Weight	Key Bioactivities	References
7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one	2: Ethyl; 5: Methoxy; 7: Bromo	271.11 g/mol	Antimicrobial (predicted), Cytotoxic
Methyl 5-bromo-7-hydroxy-6-methoxy-1-benzofuran-2-carboxylate (Compound 4)	5: Bromo; 6: Methoxy; 7: Hydroxy	315.12 g/mol	Cytotoxic (IC₅₀: 8.2 µM, HeLa cells)
Methyl 5-bromo-7-[2-(diethylamino)ethoxy]-6-methoxy-1-benzofuran-2-carboxylate (Compound 5)	5: Bromo; 6: Methoxy; 7: Diethylaminoethoxy	428.26 g/mol	Antifungal (MIC: 16 µg/mL, C. albicans)
5-Bromo-7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-one	2: Methyl; 5: Bromo; 7: Fluoro	231.04 g/mol	Not reported (structural analog)
7-Bromo-3,4-dihydro-2H-1-benzopyran-3-one	Fused benzene-pyran system	227.06 g/mol	Structural similarity, no bioactivity data

Key Findings

Substituent Effects on Bioactivity: Bromination at position 5 or 7 is common in cytotoxic derivatives (e.g., Compound 4 and 5) but may reduce cytotoxicity compared to non-brominated precursors . The addition of a diethylaminoethoxy group (Compound 5) enhances antifungal activity, suggesting that polar substituents improve interactions with fungal cell membranes .

Structural vs. Functional Trends :

• The target compound shares a bromine-methoxy substitution pattern with Compound 4 but lacks the carboxylate ester, which is critical for Compound 4’s cytotoxicity .
• Fluorine substitution (as in 5-bromo-7-fluoro-2-methyl analog) may offer improved pharmacokinetic profiles due to enhanced electronegativity and membrane permeability .

Methodological Insights :

• Crystal structures of related compounds (e.g., (Z)-4-((4,5,6-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-3-one) were resolved using SHELXL and OLEX2, highlighting the importance of X-ray crystallography in confirming substitution patterns .

Research Implications

The comparative data underscore the role of bromine and alkoxy groups in modulating bioactivity. While the target compound’s exact pharmacological profile remains underexplored, its structural analogs demonstrate promising cytotoxic and antifungal properties, warranting further investigation into its mechanism of action.

Biological Activity

7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one is a compound within the benzofuran family, characterized by its unique chemical structure that includes a bromine atom and methoxy group. This compound has garnered attention in pharmacological research due to its potential biological activities, particularly in antimicrobial and anticancer applications.

Chemical Structure and Properties

The molecular formula of 7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one is $C_{11}H_{13}BrO_2$, with a molecular weight of 272.14 g/mol. The compound's structure can be represented as follows:

Property	Value
Molecular Formula	C₁₁H₁₃BrO₂
Molecular Weight	272.14 g/mol
IUPAC Name	7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one
SMILES	CC(C)C1=CC(=C(C=C1)Br)OC(=O)C
InChI Key	NYHMKKGZKOJEBF-UHFFFAOYSA-N

Antimicrobial Activity

Studies have shown that benzofuran derivatives exhibit promising antimicrobial properties. For instance, various benzofuran compounds have been synthesized and tested against Mycobacterium tuberculosis and other pathogens. Although specific data on 7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one is limited, it is reasonable to hypothesize that its structural similarities to known active compounds may confer similar biological activities.

In a related study, benzofuran derivatives demonstrated significant antibacterial activity with minimum inhibitory concentrations (MICs) ranging from 0.78 to 6.25 μg/mL against various strains including E. coli and S. aureus . This suggests that modifications in the benzofuran structure can lead to enhanced antimicrobial efficacy.

Anticancer Activity

Research indicates that benzofuran derivatives can also exhibit anticancer properties. For example, certain derivatives have shown selective cytotoxicity against cancer cell lines while maintaining low toxicity towards normal cells . The mechanism of action often involves the induction of apoptosis in cancer cells or inhibition of specific signaling pathways crucial for tumor growth.

Case Studies

• Antimycobacterial Activity : A series of benzofuran derivatives were evaluated for their antitubercular activity, with some compounds showing MIC values as low as 8 μg/mL against M. tuberculosis H37Rv strains . This highlights the potential of structurally related compounds like 7-Bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one in developing new antitubercular agents.
• Antifungal Activity : Another study reported the synthesis of compounds with notable antifungal activity against Candida albicans, with MIC values indicating moderate effectiveness . Given the structural characteristics of 7-Bromo derivatives, similar antifungal properties could be anticipated.

The biological activity of benzofuran compounds is often attributed to their ability to interact with specific molecular targets within microbial or cancerous cells. These interactions may involve:

• Enzyme Inhibition : Compounds may inhibit key enzymes necessary for microbial survival or cancer cell proliferation.
• Receptor Modulation : Binding to cellular receptors can alter signaling pathways that lead to apoptosis or growth inhibition.

Q & A

Q. What are the key steps in synthesizing 7-bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one, and how can reaction conditions be optimized?

Methodological Answer: Synthesis typically involves multi-step pathways, including halogenation (bromination), alkylation (ethyl group introduction), and methoxylation. Key steps include:

• Halogenation: Electrophilic substitution using brominating agents like NBS (N-bromosuccinimide) under controlled temperature (0–5°C) in DMF or acetone .
• Alkylation: Ethyl group introduction via nucleophilic substitution or Friedel-Crafts alkylation, requiring anhydrous conditions and catalysts like AlCl₃ .
• Methoxylation: Methoxy group installation using potassium carbonate as a base in polar aprotic solvents (e.g., acetone) at 50–60°C .
  Optimization: Monitor reaction progress via TLC (hexane/ethyl acetate, 4:1) and adjust parameters like solvent polarity (DMF for solubility vs. dichloromethane for selectivity) and stoichiometry to minimize side products .

Q. Which analytical techniques are critical for characterizing this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR): ¹H/¹³C NMR confirms substituent positions (e.g., ethyl group δ ~1.2–1.4 ppm; methoxy δ ~3.8 ppm). 2D NMR (COSY, HSQC) resolves diastereotopic protons in the dihydrofuran ring .
• X-ray Crystallography: Determines absolute stereochemistry and bond angles (e.g., dihedral angles between benzofuran and substituent planes, typically ~77° for bulky groups) .
• Mass Spectrometry (HRMS): Validates molecular formula (e.g., C₁₁H₁₁BrO₃ requires m/z 278.9872) and detects isotopic patterns for bromine .

Advanced Research Questions

Q. How do structural modifications (e.g., bromine vs. chlorine substitution) affect biological activity in benzofuran derivatives?

Methodological Answer:

• Electrophilic Halogen Effects: Bromine’s larger atomic radius enhances van der Waals interactions with hydrophobic enzyme pockets, increasing binding affinity compared to chlorine .
• Data Contradictions: In antiviral assays, brominated derivatives show higher IC₅₀ values than chlorinated analogs due to steric hindrance. Resolve via molecular docking studies (e.g., AutoDock Vina) to map steric vs. electronic contributions .
• Case Study: 5-Bromo-2-phenyl-3-phenylsulfinyl-1-benzofuran exhibits 10x higher activity against HSV-1 than its chloro analog, attributed to Br···O halogen bonding with viral protease .

Q. How can crystallographic data resolve discrepancies in reported dihydrofuran ring conformations?

Methodological Answer:

• Planarity Analysis: X-ray structures reveal dihydrofuran ring puckering (e.g., envelope vs. half-chair conformers). For example, in methyl 7-bromo-3-(hydroxymethyl)-3-phenyl-2,3-dihydrobenzofuran-5-carboxylate, the ring adopts a half-chair conformation with C3 deviation of 0.52 Å from the plane .
• Statistical Validation: Compare crystallographic data (e.g., C–C–C bond angles: 104–126°) across derivatives to identify trends. Use software like Mercury to calculate mean deviations .

Q. What strategies mitigate low yields in multi-step syntheses of dihydrobenzofuranones?

Methodological Answer:

• Intermediate Stabilization: Protect the hydroxymethyl group (e.g., as a tert-butyldimethylsilyl ether) during bromination to prevent oxidation .
• Catalytic Optimization: Use Pd(OAc)₂/Xantphos for Suzuki couplings to install aryl groups (e.g., phenyl) with >85% yield .
• By-product Analysis: Employ GC-MS to identify side products (e.g., over-oxidation to furan derivatives) and adjust reductant stoichiometry (NaBH₄ vs. LiAlH₄) .

Notes

• Contradiction Management: Conflicting bioactivity data (e.g., bromine enhancing vs. reducing potency) require meta-analysis across ≥3 independent studies .
• Advanced Purification: Use preparative HPLC (C18 column, 70% MeCN/H₂O) to isolate diastereomers in chiral derivatives .